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Compound of Interest

Compound Name: 5-Formyl-8-hydroxycarbostyril

Cat. No.: B045642 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 5-
Formyl-8-hydroxycarbostyril, a compound requiring careful handling due to its potential

hazards. Adherence to these procedures is critical for ensuring personnel safety and

environmental protection. The following information is synthesized from safety data sheets of

structurally similar compounds and general best practices for laboratory chemical waste

management.

Chemical and Physical Properties
A summary of the known physical and chemical properties of related compounds is presented

below. This data is essential for understanding the substance's behavior and potential risks.
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Property Data

Physical State Solid, Crystalline

Appearance White, Beige, Pale yellow to Light green

Molecular Formula
C10H7NO2 (for 8-hydroxyquinoline-5-

carbaldehyde)

Molecular Weight
173.17 g/mol (for 8-hydroxyquinoline-5-

carbaldehyde)

Melting Point 71 - 74 °C / 159.8 - 165.2 °F

Boiling Point 267 °C / 512.6 °F @ 752 mmHg

Hazards

Toxic if swallowed, Causes skin irritation,

Causes serious eye damage, May cause an

allergic skin reaction, May cause respiratory

irritation, Very toxic to aquatic life with long

lasting effects.[1][2]

Hazard Identification and Personal Protective
Equipment (PPE)
The primary hazards associated with 5-Formyl-8-hydroxycarbostyril and its analogues

necessitate stringent safety protocols. The diagram below illustrates the relationship between

the identified hazards and the mandatory personal protective equipment.

Caption: Relationship between chemical hazards and required PPE.

Standard Operating Procedure for Disposal
Follow this step-by-step guide for the safe disposal of 5-Formyl-8-hydroxycarbostyril. This

procedure is designed to minimize exposure and prevent environmental contamination.

1. Pre-Disposal Preparation:

Consult Safety Data Sheet (SDS): Always review the most current SDS for the specific

chemical you are using. While this guide is comprehensive, the SDS is the primary source of
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safety information.

Wear Appropriate PPE: Before handling the chemical, ensure you are wearing the correct

PPE as outlined in the diagram above: safety goggles, chemical-resistant gloves (nitrile or

neoprene), and a lab coat. If there is a risk of dust or aerosol generation, use a

NIOSH/MSHA-approved respirator.[1][3]

Work in a Ventilated Area: All handling of 5-Formyl-8-hydroxycarbostyril should be

conducted in a chemical fume hood to minimize inhalation exposure.[1][4]

2. Waste Segregation and Collection:

Solid Waste:

Collect uncontaminated solid 5-Formyl-8-hydroxycarbostyril and place it in a clearly

labeled, sealed container. The label should include the chemical name, concentration, and

hazard symbols.

For grossly contaminated materials (e.g., paper towels, weigh boats), collect them in a

separate, sealed plastic bag and place them in the designated solid chemical waste

container.

Liquid Waste:

If 5-Formyl-8-hydroxycarbostyril is in a solution, do not dispose of it down the drain.[4]

Collect all liquid waste containing this compound in a compatible, leak-proof container. The

container must be clearly labeled with the chemical name, solvent, and approximate

concentration.

Avoid mixing with incompatible waste streams. Consult your institution's chemical hygiene

plan for specific segregation requirements.

3. Spill and Decontamination Procedures:

Minor Spills:
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For small spills of solid material, carefully sweep it up to avoid creating dust and place it in

the designated solid waste container.[3]

Clean the affected area with an appropriate solvent (e.g., ethanol or acetone) and then

wash with soap and water. Collect all cleaning materials as hazardous waste.

Major Spills:

Evacuate the immediate area and alert your supervisor and institutional safety officer.

Follow your institution's emergency procedures for chemical spills.

4. Final Disposal:

Storage: Store waste containers in a designated, well-ventilated, and secure waste

accumulation area, away from incompatible materials.

Arrangement for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the chemical waste.

Regulatory Compliance: All disposal must be carried out in accordance with local, state, and

federal regulations. Dispose of the contents and container to an approved waste disposal

plant.[1][3][5]

Experimental Workflow for Handling and Disposal
The following diagram outlines the standard workflow for a laboratory experiment involving 5-
Formyl-8-hydroxycarbostyril, from preparation to final waste disposal.

Caption: Standard laboratory workflow for hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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